5-(4-Fluorophenyl)-2-(3-methylpentan-3-yl)-1,2-oxazol-2-ium perchlorate

• CAS No.: 918885-07-1
• Molecular Formula: C15H19ClFNO5
• Molecular Weight: 347.76 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-2-(3-methylpentan-3-yl)-1,2-oxazol-2-ium;perchlorate
• InChI: InChI=1S/C15H19FNO.ClHO4/c1-4-15(3,5-2)17-11-10-14(18-17)12-6-8-13(16)9-7-12;2-1(3,4)5/h6-11H,4-5H2,1-3H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: FXOMOQNNVIXBHY-UHFFFAOYSA-M
• Canonical SMILES: CCC(C)(CC)[N+]1=CC=C(O1)C2=CC=C(C=C2)F.[O-]Cl(=O)(=O)=O

Description

5-(4-Fluorophenyl)-2-(3-methylpentan-3-yl)-1,2-oxazol-2-ium perchlorate is a heterocyclic ionic compound characterized by an oxazolium core substituted with a 4-fluorophenyl group at position 5 and a bulky 3-methylpentan-3-yl group at position 2. The perchlorate counterion enhances its stability and solubility in polar solvents. This compound belongs to a class of oxazolium salts, which are studied for applications in catalysis, ionic liquids, and supramolecular chemistry due to their tunable electronic and steric properties .

Comparison with Similar Compounds

Structural Analogues in the Oxazolium Family

The closest structural analogue is 2-(3-methylpentan-3-yl)-5-(4-methylphenyl)-1,2-oxazol-2-ium perchlorate , which replaces the 4-fluorophenyl group with a 4-methylphenyl substituent (Table 1).

Table 1: Structural Comparison of Oxazolium Perchlorates

Compound Name	Heterocycle Core	Substituent on Phenyl	Electronic Effects	Potential Applications
5-(4-Fluorophenyl)-2-(3-methylpentan-3-yl)-1,2-oxazol-2-ium perchlorate	Oxazolium	4-Fluoro	Electron-withdrawing (-I, -F)	Ionic liquids, catalysis
2-(3-Methylpentan-3-yl)-5-(4-methylphenyl)-1,2-oxazol-2-ium perchlorate	Oxazolium	4-Methyl	Electron-donating (+I, -CH₃)	Stabilizers, polymer chemistry

• Electronic Effects: The 4-fluorophenyl group introduces electron-withdrawing effects (-I), enhancing the electrophilicity of the oxazolium ring.
• Steric Considerations : Both compounds feature a bulky 3-methylpentan-3-yl group at position 2, which may hinder nucleophilic attack on the oxazolium core, improving thermal stability.

Comparison with Heterocyclic Analogues: Oxadiazole Derivatives

The compound 2-(methylsulfonyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole shares the 4-fluorophenyl substituent but differs in its heterocyclic core (oxadiazole vs. oxazolium) and functional groups (Table 2).

Table 2: Functional Comparison with Oxadiazole Derivatives

Compound Name	Heterocycle Core	Key Functional Groups	Biological Activity	Reference
2-(Methylsulfonyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole	1,3,4-Oxadiazole	Methylsulfonyl	Antimicrobial (vs. Xanthomonas oryzae pv. oryzae)
Target Oxazolium Perchlorate	Oxazolium	Perchlorate	Not reported (potential in catalysis)

• Biological Activity : The oxadiazole derivative demonstrated antimicrobial activity against Xanthomonas oryzae (Xoo), preserving chlorophyll content in infected rice leaves by ~20% compared to untreated controls . This suggests that fluorophenyl-substituted heterocycles may enhance bioactivity, though the oxazolium analogue’s ionic nature likely shifts its applicability toward materials science.
• Functional Group Impact : The methylsulfonyl group in the oxadiazole derivative contributes to its polarity and reactivity, whereas the oxazolium’s perchlorate ion facilitates ionic interactions.